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TYRA-300 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with information on the common off-target effects of TYRA-300, a selective

FGFR3 inhibitor. The following troubleshooting guides and frequently asked questions (FAQs)

are designed to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of TYRA-300 and its intended target?

A1: TYRA-300 is an orally bioavailable, selective inhibitor of Fibroblast Growth Factor Receptor

3 (FGFR3).[1][2] Its primary mechanism is to block the ATP-binding site of the FGFR3 kinase,

thereby inhibiting its downstream signaling. This targeted action is intended to treat cancers

with activating FGFR3 gene alterations, such as metastatic urothelial carcinoma, and skeletal

dysplasias like achondroplasia.[1][2]

Q2: How does TYRA-300's selectivity profile differ from pan-FGFR inhibitors?
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A2: TYRA-300 was designed to be highly selective for FGFR3 over other FGFR isoforms

(FGFR1, FGFR2, and FGFR4).[2] This selectivity is intended to minimize off-target toxicities

commonly associated with pan-FGFR inhibitors, which can be attributed to the inhibition of

other FGFR isoforms.[2][3] For example, inhibition of FGFR1 is linked to hyperphosphatemia,

while inhibition of FGFR2 is associated with stomatitis, and ocular, skin, and nail toxicities.[3]

Preclinical data indicates that TYRA-300 has significantly higher potency for FGFR3 compared

to other FGFR family members.

Q3: What are the known off-target effects of TYRA-300 observed in preclinical studies?

A3: Preclinical kinase profiling has been conducted to assess the selectivity of TYRA-300. A

KINOMEscan against a panel of 468 kinases at a concentration of 100 nM showed that TYRA-
300 is highly selective. In this screen, only 3% of the kinases were inhibited by more than 90%.

Further characterization of the most potent off-target hits is summarized in the table below.

Preclinical Off-Target Kinase Inhibition Profile
Kinase IC50 (nM)

Selectivity vs. FGFR3
(Fold)

FGFR3 1.6 1x

FLT4 2.1 1.3x

FGFR2 6.5 4.0x

FGFR4 11.0 6.9x

JAK2 35.5 22x

LTK 65.1 41x

FGFR1 108 68x

FLT1 201 126x

Data from an investor presentation by Tyra Biosciences.[1]

Q4: What are the common treatment-related adverse events (TRAEs) observed in clinical trials

of TYRA-300?
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A4: In the Phase 1/2 SURF301 study, TYRA-300 was generally well-tolerated.[1][4] Toxicities

associated with FGFR1 and FGFR2 inhibition were reported to be uncommon.[1] The most

frequently reported treatment-related adverse events are summarized in the table below.

Clinically Observed Treatment-Related Adverse
Events (SURF301 Study)

Adverse Event Grade Dose Level Frequency/Details

Diarrhea Grade 3 90 mg
One dose-limiting

toxicity reported.[1]

Increased Alanine

Aminotransferase

(ALT)

Grade 3 90 mg

One event led to

treatment

discontinuation.[1]

Serious Treatment-

Related Adverse

Events

Not specified 10 mg to 120 mg
Occurred in 10% of

patients.[1]

Data is from the initial findings of the SURF301 trial.

Troubleshooting Guide
Problem: I am observing unexpected cellular phenotypes in my in vitro experiments that may

be due to off-target effects.

Possible Cause: Although TYRA-300 is highly selective for FGFR3, it does have some activity

against other kinases at higher concentrations, such as FLT4, FGFR2, and FGFR4.

Troubleshooting Steps:

Confirm On-Target Activity: Ensure that your experimental system expresses active FGFR3

and that you can measure the inhibition of its downstream signaling pathways (e.g., p-ERK,

p-AKT) at your working concentration of TYRA-300.

Dose-Response Curve: Perform a dose-response experiment to determine if the unexpected

phenotype is occurring at concentrations significantly higher than the IC50 for FGFR3.
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Use Control Cell Lines: If possible, use cell lines that do not express FGFR3 but may

express potential off-target kinases to see if the phenotype persists.

Consult Kinase Selectivity Data: Refer to the preclinical kinase inhibition profile to identify

potential off-target kinases that might be responsible for the observed phenotype.

Problem: My in vivo xenograft model is showing signs of toxicity not typically associated with

FGFR3 inhibition.

Possible Cause: While designed to be safer than pan-FGFR inhibitors, TYRA-300 can still

cause adverse effects at therapeutic doses, as seen in clinical trials.

Troubleshooting Steps:

Monitor for Known Adverse Events: Closely monitor the animals for signs of diarrhea or liver

toxicity (e.g., through blood chemistry analysis).

Adjust Dosing: If toxicity is observed, consider reducing the dose or the frequency of

administration to find a better-tolerated regimen that still maintains efficacy.

Histopathological Analysis: At the end of the study, perform a histopathological analysis of

major organs to identify any potential off-target tissue damage.

Experimental Protocols
Biochemical Kinase Assay (Representative Protocol)

This protocol describes a general method for determining the half-maximal inhibitory

concentration (IC50) of a compound against a purified kinase.

Objective: To quantify the enzymatic activity of the purified FGFR3 kinase domain in the

presence of varying concentrations of TYRA-300.

Materials:

Purified recombinant FGFR3 kinase domain

Kinase buffer
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ATP (at a concentration near the Km for the kinase)

Substrate (e.g., a generic peptide substrate like poly(E,Y) 4:1)

TYRA-300 (serially diluted in DMSO)

Detection reagent (e.g., ADP-Glo™ Kinase Assay)

Methodology:

Add the purified kinase to the wells of a microplate containing kinase buffer.

Add the serially diluted TYRA-300 or DMSO (vehicle control) to the wells and incubate for

a short period.

Initiate the kinase reaction by adding the ATP and substrate solution.

Allow the reaction to proceed for a defined period at a controlled temperature.

Stop the reaction and measure the kinase activity using a suitable detection reagent

according to the manufacturer's instructions.

Calculate the percent inhibition for each concentration of TYRA-300 relative to the DMSO

control and determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Proliferation Assay (Ba/F3 - Representative Protocol)

This protocol describes a general method for assessing the ability of a compound to inhibit the

proliferation of cells that are dependent on the activity of a specific kinase for survival and

growth.

Objective: To determine the IC50 of TYRA-300 in a cellular context using Ba/F3 cells

engineered to express an activated form of FGFR3.

Materials:

Ba/F3 cells engineered to express human FGFR3

Cell culture medium (e.g., RPMI-1640 with supplements, without IL-3)
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TYRA-300 (serially diluted)

Multi-well plates

Cell viability reagent (e.g., CellTiter-Glo®)

Methodology:

Seed the engineered Ba/F3-FGFR3 cells in multi-well plates in a medium lacking IL-3.

Add serial dilutions of TYRA-300 to the wells.

Incubate the plates at 37°C in a 5% CO₂ incubator for a specified period (e.g., 48-72

hours).

Add a cell viability reagent to each well and measure the luminescence, which is

proportional to the number of viable cells.

Calculate the percentage of cell viability for each TYRA-300 concentration relative to a

DMSO control and determine the IC50 value.

Visualizations
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Caption: TYRA-300 inhibits FGFR3 signaling pathways.
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Caption: Workflow for assessing TYRA-300 kinase selectivity.
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Caption: Logic of TYRA-300's selective inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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